4-[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]-1-[3-(trifluoromethyl)phenyl]-2-pyrrolidinone

• IUPAC Name: 4-[1-[(4-fluorophenyl)methyl]benzimidazol-2-yl]-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C25H19F4N3O/c26-19-10-8-16(9-11-19)14-32-22-7-2-1-6-21(22)30-24(32)17-12-23(33)31(15-17)20-5-3-4-18(13-20)25(27,28)29/h1-11,13,17H,12,14-15H2
• InChI Key: ILUXJTWMHOAICY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC(=C2)C(F)(F)F)C3=NC4=CC=CC=C4N3CC5=CC=C(C=C5)F
• Molecular Formula: C25H19F4N3O
• Molecular Weight: 453.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a benzimidazole, a pyrrolidinone, and a trifluoromethylphenyl group. The benzimidazole group is a type of heterocycle that consists of fused benzene and imidazole rings. Pyrrolidinone is a five-membered lactam (a cyclic amide) and trifluoromethylphenyl is a phenyl group with a trifluoromethyl substituent.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The benzimidazole and pyrrolidinone groups are both heterocyclic, meaning they contain atoms other than carbon in their rings.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzimidazole, pyrrolidinone, and trifluoromethylphenyl groups. Each of these groups has distinct reactivity due to the different electronic properties of their constituent atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzimidazole group could potentially increase the compound’s stability and resistance to oxidation.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral properties. For instance:

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzimidazole derivatives have biological activity and are used in medicine.